Cas no 21603-68-9 (8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one)
![8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one structure](https://ossimg.kuujia.com/scimg/22000/21603-68-9x500.png)
21603-68-9 structure
Product Name:8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one
CAS No:21603-68-9
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD06254775
CID:1070433
PubChem ID:3161164
Update Time:2025-04-20
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one
- 1,4-DITHIASPIRO(4.5)DECANE, 6-METHYL-
- 10-methyl-1,4-dithiaspiro[4.5]decane
- 2-Methylcyclohexanone ethylene dithioacetal
- 6-Methyl-1,4-dithiaspiro(4.5)decane
- 6-methyl-1,4-dithia-spiro[4.5]decane
- 6-Methyl-1,5-diazabicyclo< 4.3.0> nonan-9-on
- 6-Methyl-1,5-diaza-bicyclo< 4.3.0> nonanon-9
- AC1L1UFP
- BRN 2573078
- LS-63169
- 8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one
- G32566
- 6-methyl-9-oxo-1,5-diazabicyclo[4.3.0]nonane
- F2150-0031
- AKOS016110662
- WAA60368
- MFCD06254775
- BBL030482
- STL372732
- Hexahydro-8a-methylpyrrolo[1,2-a]pyrimidin-6(2H)-one
- SCHEMBL9786756
- DTXSID501218136
- 8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one
- 8a-methyl-hexahydropyrrolo[1,2-a]pyrimidin-6-one
- VS-09836
- 21603-68-9
- 8a-methyl-1,2,3,4,7,8-hexahydropyrrolo[1,2-a]pyrimidin-6-one
- OEGYKKRPXVDQFK-UHFFFAOYSA-N
- AKOS000303267
- EN300-234976
-
- MDL： MFCD06254775
- Inchi： 1S/C8H14N2O/c1-8-4-3-7(11)10(8)6-2-5-9-8/h9H,2-6H2,1H3
- InChI Key： OEGYKKRPXVDQFK-UHFFFAOYSA-N
- SMILES： O=C1CCC2(C)NCCCN21
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019390-500mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 500mg |
3055.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019390-1g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 1g |
5005.0CNY | 2021-07-05 | ||
| Fluorochem | 059407-250mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 250mg |
￡138.00 | 2022-03-01 | |
| Chemenu | CM286859-5g |
8A-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 97% | 5g |
$735 | 2021-06-09 | |
| TRC | A636458-25mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636458-50mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A636458-250mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Fluorochem | 059407-500mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 500mg |
￡233.00 | 2022-03-01 | |
| Fluorochem | 059407-1g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 1g |
￡392.00 | 2022-03-01 | |
| Fluorochem | 059407-2.5g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 2.5g |
￡783.00 | 2022-03-01 |
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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